3-fluoro-N-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3-fluoro-N-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H16FN3O3S/c1-12-5-7-15(8-6-12)23-18(16-10-27(25,26)11-17(16)22-23)21-19(24)13-3-2-4-14(20)9-13/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key: XLHJRXOGXAVSHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C19H16FN3O3S
• Molecular Weight: 385.4 g/mol
• CAS No.: 449787-30-8

Description

Synthesis Analysis

There seems to be a lack of specific information on the synthesis of this compound.

Scientific Research Applications

Fluorinated Heterocyclic Compounds Synthesis

Fluorinated pyrazoles and pyrazolones have been synthesized using fluorinated building blocks, demonstrating the versatility of fluorine chemistry in creating diverse heterocyclic structures with potential applications in medicinal chemistry and drug development (Shi, Wang, & Schlosser, 1996).

Antiviral Activity

Benzamide-based 5-aminopyrazoles and their fused heterocycles have shown remarkable antiavian influenza virus activity. The structural modification and synthesis of these compounds have led to the identification of molecules with significant antiviral properties against bird flu influenza (Hebishy, Salama, & Elgemeie, 2020).

Antimicrobial Activity

The synthesis and characterization of acylthioureas, particularly those containing fluorine atoms, have demonstrated significant antimicrobial activity, especially against strains known for their biofilm-forming capabilities. The presence of fluorine, bromide, or iodine on the thiourea moiety has been correlated with enhanced anti-pathogenic properties (Limban, Marutescu, & Chifiriuc, 2011).

Anticancer Activity

Pyrazole-sulfonamide derivatives, synthesized from specific benzoyl-phenyl-pyrazole carboxamides, have been evaluated for their antiproliferative activities against various cancer cell lines, including HeLa and C6. Some derivatives exhibited broad-spectrum antitumor activity, highlighting the therapeutic potential of such compounds in cancer treatment (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).